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Compound of Interest

Compound Name:

2,6-dinitro-N,N-bis[(1,1,2,2,3,3,3-

2H7)propyl]-4-

(trifluoromethyl)aniline

Cat. No.: B1436205 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

procurement and application of Trifluralin-d14 as an internal standard in analytical research.

This technical guide provides a comprehensive overview of Trifluralin-d14, a deuterated analog

of the herbicide Trifluralin. Its primary application in a research setting is as an internal standard

for quantitative analysis, particularly in mass spectrometry-based methods. This document

outlines key technical data for Trifluralin-d14 offered by various suppliers, details its mechanism

of action, and provides exemplary experimental protocols for its use.

Core Compound Information
Trifluralin is a selective, pre-emergence dinitroaniline herbicide that controls many annual

grasses and broadleaf weeds by inhibiting microtubule formation.[1] Its deuterated

isotopologue, Trifluralin-d14, serves as an ideal internal standard for the accurate quantification

of Trifluralin in complex matrices such as soil, water, and biological tissues. The deuterium

labeling provides a distinct mass shift, allowing for its differentiation from the native compound

in mass spectrometric analysis, while maintaining nearly identical chemical and physical

properties.
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Several reputable suppliers provide Trifluralin-d14 for research purposes. The following table

summarizes key quantitative data from prominent suppliers. Researchers should always refer

to the lot-specific Certificate of Analysis (CoA) provided by the supplier for the most accurate

and up-to-date information.

Supplier Product Name CAS Number
Molecular
Weight ( g/mol
)

Purity/Isotopic
Enrichment

Santa Cruz

Biotechnology
Trifluralin

1582-09-8

(unlabeled)
335.28 ≥97%

LGC Standards
Trifluralin-

(dipropyl-d14)
347841-79-6 Not Specified Not Specified

CDN Isotopes
Trifluralin-d14

(di-n-propyl-d14)
347841-79-6 349.37 98 atom % D

Note: Data is subject to change and may vary between lots. Always consult the supplier's

documentation.

Mechanism of Action: Microtubule Disruption
Trifluralin's primary mechanism of action involves the disruption of microtubule polymerization.

[1][2] It binds to tubulin, the protein subunit of microtubules, preventing their assembly. This

inhibition of microtubule formation disrupts essential cellular processes, most notably mitosis

(cell division), leading to the arrest of cell cycle progression and ultimately, cell death in

susceptible organisms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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